Cas no 705927-83-9 (1H-Benzimidazole-4,7-diol,1-ethyl-)

• Product name: 1H-Benzimidazole-4,7-diol,1-ethyl-
• CAS No: 705927-83-9
• MF: C₉H₁₀N₂O₂
• MW: 178.1879
• CID: 557484
• PubChem ID: 45077817

1H-Benzimidazole-4,7-diol,1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4,7-diol,1-ethyl-
• 1H-Benzimidazole-4,7-diol,1-ethyl-(9CI)
• 1-ethylbenzimidazole-4,7-diol
• 1-Ethyl-1H-benzo[d]imidazole-4,7-diol
• 705927-83-9
• SCHEMBL2268073

• Inchi： InChI=1S/C9H10N2O2/c1-2-11-5-10-8-6(12)3-4-7(13)9(8)11/h3-5,12-13H,2H2,1H3
• InChI Key： SBOCZEAYNWOAJY-UHFFFAOYSA-N
• SMILES： CCN1C=NC2=C(C=CC(=C21)O)O

Computed Properties

• Exact Mass: 178.074
• Monoisotopic Mass: 178.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3A^2
• XLogP3: 1